One-pot strategy of copper-catalyzed synthesis of 1,2-disubstituted benzimidazoles†
Organic & Biomolecular Chemistry Pub Date: 2017-06-14 DOI: 10.1039/C7OB00945C
Abstract
A simple, one-pot and copper-catalyzed coupling reaction for the construction of 1,2-disubstituted benzimidazole derivatives is described. A low-cost copper salt and a weak base K3PO4 were utilized in this reaction. A variety of 1,2-disubstituted benzimidazoles were obtained in moderate to excellent yields.
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Journal Name:Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4